Cas no 101492-91-5 (Hexanal,6-(phenylmethoxy)-)

Hexanal, 6-(phenylmethoxy)-, is a synthetic aldehyde with a distinct aromatic profile. Its key advantages include its potential use in flavor and fragrance applications, its chemical stability, and its ease of synthesis. This compound offers a versatile intermediate for organic synthesis and can be utilized in the creation of complex odor profiles in a variety of products.
Hexanal,6-(phenylmethoxy)- structure
Hexanal,6-(phenylmethoxy)- structure
Product Name:Hexanal,6-(phenylmethoxy)-
CAS No:101492-91-5
MF:C13H18O2
MW:206.280824184418
MDL:MFCD09032481
CID:124668
PubChem ID:389877
Update Time:2025-07-29

Hexanal,6-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Hexanal,6-(phenylmethoxy)-
    • 6-BENZYLOXY-HEXANAL
    • 6-phenylmethoxyhexanal
    • 1-(benzyloxy)hexan-6-al
    • 6-(benzyloxy)hexanal
    • 6-(benzyloxy)-hexanal
    • 6-benzyloxy-1-hexanal
    • 6-benzyloxyhexan-1-al
    • 6-Benzyloxyhexanal
    • AC1L8YVP
    • ACMC-1BTA3
    • BnO(CH2)5CHO
    • CTK3J9835
    • NSC686505
    • CHEMBL1964877
    • Hexanal, 6-(phenylmethoxy)-
    • SCHEMBL711369
    • AKOS015965613
    • 101492-91-5
    • MFCD09032481
    • NCI60_031195
    • DTXSID80327787
    • OKBHPVOFRDHZPQ-UHFFFAOYSA-N
    • P16981
    • NSC-686505
    • MDL： MFCD09032481
    • Inchi： 1S/C13H18O2/c14-10-6-1-2-7-11-15-12-13-8-4-3-5-9-13/h3-5,8-10H,1-2,6-7,11-12H2
    • InChI Key： OKBHPVOFRDHZPQ-UHFFFAOYSA-N
    • SMILES： O(CC1C=CC=CC=1)CCCCCC=O

Computed Properties

  • Exact Mass: 206.13074
  • Monoisotopic Mass: 206.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 8
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 305.0±25.0 °C at 760 mmHg
  • Flash Point: 124.0±16.7 °C
  • PSA: 26.3
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

Hexanal,6-(phenylmethoxy)- Security Information

Hexanal,6-(phenylmethoxy)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A852470-1g
6-Benzyloxy-hexanal
 101492-91-5 97%
1g
 $938.0 2024-08-02
A2B Chem LLC
AA05788-1g
Hexanal, 6-(phenylmethoxy)-
 101492-91-5 97%
1g
 $993.00 2024-04-20
A2B Chem LLC
AA05788-5g
Hexanal, 6-(phenylmethoxy)-
 101492-91-5 97%
5g
 $2523.00 2024-04-20
abcr
AB486590-1 g
6-(Benzyloxy)hexanal; .
 101492-91-5
1g
 €1,252.80 2022-07-29
abcr
AB486590-1g
6-(Benzyloxy)hexanal; .
 101492-91-5
1g
 €1338.30 2024-08-02

Hexanal,6-(phenylmethoxy)- Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:101492-91-5)Hexanal,6-(phenylmethoxy)-
Order Number:A1097649
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:21
Price ($):844.0
Email:sales@amadischem.com

Hexanal,6-(phenylmethoxy)- Related Literature

Related Categories

101492-91-5 (Hexanal,6-(phenylmethoxy)-) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:101492-91-5)Hexanal,6-(phenylmethoxy)-
A1097649
Purity:99%
Quantity:1g
Price ($):844.0
Email